Dictyopanine C
Overview
Description
Dictyopanine C is a natural product found in Dictyopanus and Panellus with data available.
Scientific Research Applications
Dictyostelium discoideum as a Model System
Dictyostelium discoideum is utilized as a powerful model for studying cellular molecular mechanisms like chemotaxis, phagocytosis, and signal transduction. This model organism aids in the exploration of gene functions and biological processes, contributing to a deeper understanding of cellular mechanisms applicable across various organisms dictyBase: a new Dictyostelium discoideum genome database.
Investigations into Human Diseases
Dictyostelium discoideum serves as an advantageous model for biomedical research related to human health, including immune-cell disease, bacterial intracellular pathogenesis, and the mechanisms of neuroprotective and anti-cancer drug action. This model simplifies the analysis of complex problems, providing a bridge to mammalian systems and solidifying its role in human disease analysis Towards a molecular understanding of human diseases using Dictyostelium discoideum.
Bioinformatics and Data Analysis
The development of dictyExpress, a web-based platform for managing and analyzing gene expression data, demonstrates the use of Dictyostelium discoideum in bioinformatics. This platform enables interactive and explorative data analysis, further enhancing the research capabilities within the Dictyostelium community and offering a model for the development of similar applications for other organisms dictyExpress: a Dictyostelium discoideum gene expression database with an explorative data analysis web-based interface.
Pharmacogenetic Research and Cellular Behavior
Dictyostelium is employed in pharmacogenetic research, focusing on the behavior of cells as indicators of sensitivity to medicines and other chemicals. This organism's methodological advantages facilitate breakthroughs in understanding biological chemistry and reducing the use of animals in research Employing Dictyostelium as an Advantageous 3Rs Model for Pharmacogenetic Research.
properties
Molecular Formula |
C27H34O6 |
|---|---|
Molecular Weight |
454.6 g/mol |
IUPAC Name |
(3R,3aS,4R,7S)-7-[(2E,4E,6E)-6,8-dimethyldeca-2,4,6-trienoyl]oxy-3-(2-formylprop-2-enyl)-3a-methyl-2-oxo-4,5,6,7-tetrahydro-3H-indene-4-carboxylic acid |
InChI |
InChI=1S/C27H34O6/c1-6-17(2)13-18(3)9-7-8-10-25(30)33-24-12-11-20(26(31)32)27(5)21(14-19(4)16-28)23(29)15-22(24)27/h7-10,13,15-17,20-21,24H,4,6,11-12,14H2,1-3,5H3,(H,31,32)/b9-7+,10-8+,18-13+/t17?,20-,21-,24-,27+/m0/s1 |
InChI Key |
OSNZHRXZUAKEOD-SCUDADPKSA-N |
Isomeric SMILES |
CCC(C)/C=C(\C)/C=C/C=C/C(=O)O[C@H]1CC[C@H]([C@]2(C1=CC(=O)[C@@H]2CC(=C)C=O)C)C(=O)O |
Canonical SMILES |
CCC(C)C=C(C)C=CC=CC(=O)OC1CCC(C2(C1=CC(=O)C2CC(=C)C=O)C)C(=O)O |
synonyms |
dictyopanine C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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